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Compound of Interest

Compound Name: KG-548

Cat. No.: B068006 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Guidance

This document provides critical safety and logistical information for the proper disposal of KG-
548, also known as Suzetrigine or VX-548. Adherence to these procedures is essential for

maintaining a safe laboratory environment and ensuring regulatory compliance. As a novel,

first-in-class, non-opioid analgesic, understanding the specific handling and disposal

requirements of Suzetrigine is paramount for all personnel involved in its research and

development.

Immediate Safety and Handling Protocols
Before proceeding with disposal, it is imperative to be familiar with the inherent hazards and

necessary precautions associated with Suzetrigine (VX-548). This compound is classified with

acute oral toxicity (Category 4) and is very toxic to aquatic life with long-lasting effects (Acute

aquatic toxicity Category 1, Chronic aquatic toxicity Category 1)[1].

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat, when handling Suzetrigine.

Avoid Inhalation and Contact: Prevent inhalation of dust or aerosols. Avoid contact with eyes

and skin[1].
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Ventilation: Use only in areas with appropriate exhaust ventilation[1].

Handling Practices: Do not eat, drink, or smoke in areas where Suzetrigine is handled. Wash

hands thoroughly after handling[1].

Spill Management: In the event of a spill, collect the spillage to prevent environmental

release[1].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety information for

Suzetrigine (VX-548).

Property Value Reference

Chemical Name Suzetrigine [1]

Synonyms KG-548, VX-548 [1]

Molecular Formula C21H20F5N3O4 [1]

Molecular Weight 473.39 g/mol [1]

CAS Number 2649467-58-1 [1]

Appearance White Solid

GHS Hazard Class
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1]
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The primary directive for the disposal of Suzetrigine (VX-548) is to treat it as hazardous

chemical waste. It should not be disposed of in standard laboratory trash or down the drain.

Experimental Protocol for Disposal:

Segregation: Isolate all waste materials containing Suzetrigine, including unused product,

contaminated labware (e.g., vials, pipette tips), and contaminated PPE.

Containerization:

Place solid waste in a clearly labeled, sealed, and compatible hazardous waste container.

For liquid waste (e.g., solutions in solvents), use a designated, leak-proof, and clearly

labeled hazardous waste container. Do not mix with incompatible wastes[2].

Labeling: The waste container must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Suzetrigine (VX-548)"

The specific hazards (e.g., "Acute Toxicity," "Aquatic Hazard")

The accumulation start date

Storage: Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area, away from incompatible materials.

Approved Disposal: Arrange for the collection and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal contractor. The Safety Data Sheet explicitly states to "Dispose of contents/

container to an approved waste disposal plant"[1].

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of KG-548
(Suzetrigine/VX-548).
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Caption: KG-548 (Suzetrigine) Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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